Cas no 6670-14-0 (4,5-Dimethyl-1,3-oxazole-2-thiol)

• Product Name: 4,5-Dimethyl-1,3-oxazole-2-thiol
• CAS No: 6670-14-0
• MF: C₅H₇NOS
• MW: 129.180179834366
• MDL: MFCD09040432
• CID: 519294
• PubChem ID: 3036316
• Update Time: 2025-04-19

4,5-Dimethyl-1,3-oxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Oxazolethione,4,5-dimethyl-
• 4,5-DIMETHYL-1,3-OXAZOLE-2-THIOL
• 4,5-dimethyl-3H-1,3-oxazole-2-thione
• 2(3H)-Oxazolethione,4,5-dimethyl
• 4,5-dimethyl-1,3-oxazol-2(3H)-thione
• 4,5-dimethyl-2-thiono-4-oxazoline
• 4,5-dimethyl-3H-oxazole-2-thione
• 4,5-Dimethyloxazol-2-thion
• 4,5-Dimethyl-oxazolin-2(3)-thion
• 4,5-Dimethyl-oxazolin-2-thion
• 4,5-Dimethyl-2(3H)-oxazolethione
• XEJIHKUDPINBCS-UHFFFAOYSA-N
• NSC129747
• DTXSID50216851
• 4,5-dimethyloxazole-2(3H)-thione
• AT18536
• NSC 129747
• AKOS028111713
• NSC-129747
• 2(3H)-Oxazolethione, 4,5-dimethyl-
• AKOS009115849
• SCHEMBL113400
• 4,5-Dimethyloxazole-2-thiol
• dimethyl-1,3-oxazole-2-thiol
• MFCD09040432
• 6670-14-0
• Z234904536
• EN300-26856
• 4,5-dimethyl-1,3-oxazole-2-thiol, AldrichCPR
• 4,5-Dimethyl-1,3-oxazole-2-thiol

• MDL： MFCD09040432
• Inchi： 1S/C5H7NOS/c1-3-4(2)7-5(8)6-3/h1-2H3,(H,6,8)
• InChI Key： XEJIHKUDPINBCS-UHFFFAOYSA-N
• SMILES： S=C1NC(C)=C(C)O1

Computed Properties

• Exact Mass: 129.02500
• Monoisotopic Mass: 129.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 156.5°C at 760 mmHg
• Flash Point: 48.4°C
• Refractive Index: 1.583
• PSA: 61.02000
• LogP: 1.95400

4,5-Dimethyl-1,3-oxazole-2-thiol Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles